Cas no 34356-83-7 (Ethanone, 2,2-dibromo-1-(2-chlorophenyl)-)

Ethanone, 2,2-dibromo-1-(2-chlorophenyl)- structure
34356-83-7 structure
Product Name:Ethanone, 2,2-dibromo-1-(2-chlorophenyl)-
CAS No:34356-83-7
MF:C8H5Br2ClO
MW:312.385699987412
MDL:MFCD31630601
CID:1462373
PubChem ID:9883244
Update Time:2025-04-20

Ethanone, 2,2-dibromo-1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2,2-dibromo-1-(2-chlorophenyl)-
    • 2,2-dibromo-1-(2-chlorophenyl)ethanone
    • 2-Chlor-α,α-dibromacetophenon
    • 2,2-Dibromo-1-(2-chlorophenyl)ethanon
    • alpha,alpha-Dibromo-2'-chloroacetophenone
    • 2'-Chloro-alpha,alpha-dibromoacetophenone
    • 34356-83-7
    • E86478
    • MFCD31630601
    • SY291367
    • SCHEMBL235265
    • Acetophenone, 2,2-dibromo-2'-chloro-
    • starbld0027413
    • 474C9TC8MZ
    • MDL: MFCD31630601
    • Inchi: 1S/C8H5Br2ClO/c9-8(10)7(12)5-3-1-2-4-6(5)11/h1-4,8H
    • InChI Key: ZIJBOKNENCASCS-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC=CC=1Cl)=O)Br

Computed Properties

  • Exact Mass: 309.84000
  • Monoisotopic Mass: 309.83957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.63860

Ethanone, 2,2-dibromo-1-(2-chlorophenyl)- Pricemore >>

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Ethanone, 2,2-dibromo-1-(2-chlorophenyl)- Production Method

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